4-(Oxan-4-yloxy)pyridine-2-carboxylic acid
Overview
Description
Mechanism of Action
Target of Action
Pyridine-2-carboxylic acid, a related compound, has been used as an effective catalyst in the synthesis of pyrazolo[3,4-b]quinolinones .
Mode of Action
It’s worth noting that pyridine-2-carboxylic acid acts as a catalyst in the multi-component reaction of aldehydes, 1,3-cyclodiones, and 5-amino-1-phenyl-pyrazoles, leading to the regioselective production of pyrazolo[3,4-b]quinolinones .
Biochemical Pathways
The related compound, pyridine-2-carboxylic acid, is involved in the synthesis of pyrazolo[3,4-b]quinolinones .
Advantages and Limitations for Lab Experiments
One of the major advantages of using 4-(Oxan-4-yloxy)pyridine-2-carboxylic acid in scientific research is its specificity for certain signaling pathways, which allows researchers to selectively manipulate cellular processes of interest. However, the complex nature of these signaling pathways can also make it difficult to interpret the results of experiments using this compound, and further research is needed to fully understand its effects.
Future Directions
There are many potential future directions for research on 4-(Oxan-4-yloxy)pyridine-2-carboxylic acid, including investigating its effects on specific cellular processes, exploring its potential therapeutic applications, and developing new methods for synthesizing and studying this compound. Some specific areas of interest may include investigating the role of this compound in modulating immune function, exploring its potential as a cancer therapy, and developing new methods for targeting specific signaling pathways using this compound.
In conclusion, this compound is a promising compound that has the potential to contribute significantly to our understanding of cellular signaling pathways and their role in a variety of physiological processes. Further research is needed to fully understand the mechanisms of action of this compound and its potential applications in scientific research.
Synthesis Methods
The synthesis of 4-(Oxan-4-yloxy)pyridine-2-carboxylic acid involves several steps, starting with the reaction of 2-pyridinecarboxylic acid with 4-chloromethyltetrahydrofuran. This reaction produces this compound chloride, which is then treated with sodium hydroxide to yield the final product, this compound.
Scientific Research Applications
4-(Oxan-4-yloxy)pyridine-2-carboxylic acid has been studied for its potential applications in a variety of scientific fields, including pharmacology, biochemistry, and neuroscience. This compound has been shown to have a variety of effects on cellular signaling pathways, making it a promising tool for investigating the mechanisms underlying various physiological processes.
properties
IUPAC Name |
4-(oxan-4-yloxy)pyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO4/c13-11(14)10-7-9(1-4-12-10)16-8-2-5-15-6-3-8/h1,4,7-8H,2-3,5-6H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMOWIZPWTDQPRC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1OC2=CC(=NC=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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